(Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(4-ethoxyphenyl)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H20N2OS/c1-3-16-5-9-18(10-6-16)21-15-26-22(24-21)19(14-23)13-17-7-11-20(12-8-17)25-4-2/h5-13,15H,3-4H2,1-2H3/b19-13-
• InChI Key: AZHXSKRKHNFTTE-UYRXBGFRSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC=C(C=C3)OCC)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC=C(C=C3)OCC)/C#N
• Molecular Formula: C22H20N2OS
• Molecular Weight: 360.5 g/mol

Description

(Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile, also known as ETZAC, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. It belongs to the class of thiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile is not fully understood. However, studies have suggested that it may act by inhibiting different enzymes, inducing apoptosis in cancer cells, and disrupting the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
(Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile has been shown to have different biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit cell proliferation, and inhibit the activity of different enzymes. In bacteria and fungi, it has been shown to disrupt the cell membrane and inhibit their growth. However, the exact biochemical and physiological effects of (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile are still under investigation.

Advantages and Limitations for Lab Experiments

(Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile has several advantages for lab experiments such as its easy synthesis, potent activity against different cancer cell lines, bacteria, and fungi, and its potential as a lead compound for drug development. However, it also has some limitations such as its toxicity and limited information about its mechanism of action and biochemical and physiological effects.

Future Directions

There are several future directions for research on (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile such as investigating its mechanism of action, exploring its potential as a lead compound for drug development, studying its toxicity and pharmacokinetics, and investigating its potential applications in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile is a novel compound that has shown promising results in various scientific research applications such as cancer therapy, antimicrobial activity, and enzyme inhibition. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile in various fields.

Synthesis Methods

(Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile can be synthesized using different methods such as the Knoevenagel condensation reaction, the Michael addition reaction, and the Suzuki-Miyaura cross-coupling reaction. The Knoevenagel condensation reaction involves the reaction of 4-ethoxybenzaldehyde and 4-(4-ethylphenyl)thiazol-2-amine with malononitrile in the presence of piperidine as a catalyst to form (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile. The Michael addition reaction involves the reaction of 4-(4-ethylphenyl)thiazol-2-amine with ethyl cyanoacetate in the presence of potassium carbonate and DMF as a solvent to form (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile. The Suzuki-Miyaura cross-coupling reaction involves the reaction of 4-(4-ethylphenyl)thiazol-2-boronic acid with 4-ethoxyphenylacetonitrile in the presence of palladium catalyst and triphenylphosphine as a ligand to form (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile.

Scientific Research Applications

(Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile has shown promising results in various scientific research applications such as cancer therapy, antimicrobial activity, and enzyme inhibition. In cancer therapy, (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile has been shown to inhibit the growth of different cancer cell lines such as breast cancer, lung cancer, and colon cancer. It has also been shown to induce apoptosis in cancer cells. In antimicrobial activity, (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile has been shown to have potent activity against different bacteria and fungi. In enzyme inhibition, (Z)-3-(4-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile has been shown to inhibit the activity of different enzymes such as acetylcholinesterase and tyrosinase.